Cas no 17085-89-1 (Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester)
17085-89-1 structure
Product Name:Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester
CAS No:17085-89-1
MF:C12H20O4
MW:228.284804344177
CID:237482
PubChem ID:251304
Update Time:2025-04-19
Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester
- 3.3-Dimethyl-buten-(1)-dicarbonsaeure-(1.1)-diaethylester
- AC1L5JJV
- AC1Q63F9
- AG-J-31503
- AR-1I4853
- CTK4D3725
- diethyl(2,2-dimethylpropylidene)propanedioate
- neopentylidene-malonic acid diethyl ester
- Neopentylidenmalonsaeurediaethylester
- Neopentyliden-malonsaeure-diaethylester
- NSC71599
- WBXLTCRTGYJWFQ-UHFFFAOYSA-N
- SCHEMBL10084831
- NSC-71599
- DTXSID80290881
- 17085-89-1
- Diethyl (2,2-dimethylpropylidene)malonate
-
- Inchi: 1S/C12H20O4/c1-6-15-10(13)9(8-12(3,4)5)11(14)16-7-2/h8H,6-7H2,1-5H3
- InChI Key: WBXLTCRTGYJWFQ-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C/C(C)(C)C)=O
Computed Properties
- Exact Mass: 228.1362
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioicacid, 2-(2,2-dimethylpropylidene)-, 1,3-diethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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